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Compound of Interest

Compound Name: 7-Isocarapanaubine

Cat. No.: B170766

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Isocarapanaubine is a complex heterocyclic small molecule. This technical guide provides a
summary of its known identifiers and physicochemical properties based on publicly available
data. It is intended to serve as a foundational resource for researchers and professionals in the
field of drug development and chemical biology.

Chemical Identifiers and Properties

A comprehensive collection of identifiers and computed physicochemical properties for 7-
Isocarapanaubine is presented below. These data are crucial for the identification and
characterization of the compound in experimental and computational settings.

Table 1: Chemical Identifiers for 7-Isocarapanaubine[1]

[2]
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Identifier Type Identifier
CAS Number 17391-09-2
PubChem CID 12302440
Molecular Formula C23H28N206

IUPAC Name

methyl (1S,4aS,5aS,6S,10aS)-5',6'-dimethoxy-
1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-
octahydropyrano[3,4-flindolizine-6,3'-1H-

indole]-4-carboxylate

InChl

INChl=1S/C23H28N206/c1-12-14-10-25-6-5-
23(20(25)7-13(14)15(11-31-12)21(26)30-4)16-8-
18(28-2)19(29-3)9-17(16)24-22(23)27/h8-9,12-
14,20H,5-7,10-11H2,1-4H3,
(H,24,27)/t12-,13+,14+,20+,23-/m1/s1

InChlKey

QIZNWMMOECVGAP-MAHJJWGGSA-N

Canonical SMILES

C[C@H]1[C@H]2CN3CC[C@]4([C@H]3C[C@
@H]2C(=CO1)C(=0)0C)C5=CC(=C(C=C5NC4
=0)0C)0C

Isomeric SMILES

C[C@H]1[C@H]2CN3CC[C@]4([C@H]3C[C@
@H]2C(=CO1)C(=0)OC)C5=CC(=C(C=C5NC4
=0)0C)OC

Table 2: Computed Physicochemical Properties of 7-

Isocarapanaubine[1]
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Property Value
Molecular Weight 428.5 g/mol
XLogP3 1.8
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 3

Exact Mass

428.194737 g/mol

Monoisotopic Mass

428.194737 g/mol

Topological Polar Surface Area 98.9 A2
Heavy Atom Count 31
Formal Charge 0
Complexity 786
Isotope Atom Count 0
Defined Atom Stereocenter Count 5
Undefined Atom Stereocenter Count 0
Defined Bond Stereocenter Count 0
Undefined Bond Stereocenter Count 0
Covalently-Bonded Unit Count 1
Compound Is Canonicalized Yes

Experimental Data and Protocols

Despite a thorough search of scientific literature and chemical databases, detailed
experimental data for 7-Isocarapanaubine, including biological activity, quantitative assays,
and specific experimental protocols, are not readily available in the public domain. The existing
information is primarily limited to the compound's identification and basic chemical properties.
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Signaling Pathways and Biological Mechanisms

Currently, there is no published research that elucidates the signaling pathways or biological
mechanisms of action for 7-Isocarapanaubine. Therefore, the creation of diagrams for
signaling pathways or experimental workflows as requested is not feasible due to the absence
of the necessary scientific data.

Conclusion and Future Directions

7-1socarapanaubine is a structurally defined chemical entity with known identifiers and
computed physicochemical properties. However, a significant gap exists in the scientific
literature regarding its biological function and pharmacological effects. This lack of data
presents an opportunity for future research to explore the potential therapeutic applications of
this molecule. Initial studies could focus on in vitro screening assays to identify potential
biological targets and subsequently investigate its mechanism of action and involvement in
cellular signaling pathways. Such research would be invaluable in uncovering the potential of
7-Isocarapanaubine for drug development.

 To cite this document: BenchChem. [7-Isocarapanaubine: A Technical Overview of Available
Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170766#7-isocarapanaubine-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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